Cas no 2229174-44-9 (methyl 2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate
• CAS No: 2229174-44-9
• MF: C₁₅H₂₂N₂O₅S
• MW: 342.410583019257
• CID: 5808619
• PubChem ID: 165659006
• Update Time: 2025-06-26

methyl 2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate
• 2229174-44-9
• EN300-1886504
• methyl 2-[1-(2-{[(tert-butoxy)carbonyl]amino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C15H22N2O5S/c1-8-10(15(6-7-15)9(18)11(19)21-5)23-12(16-8)17-13(20)22-14(2,3)4/h9,18H,6-7H2,1-5H3,(H,16,17,20)
• InChI Key： RPOQJMSNWKZVAT-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C1(C(C(=O)OC)O)CC1

Computed Properties

• Exact Mass: 342.12494298g/mol
• Monoisotopic Mass: 342.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Additional information on methyl 2-1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl-2-hydroxyacetate

Introduction to Methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate (CAS No. 2229174-44-9)

Methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate, with CAS No. 2229174-44-9, is a complex organic compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry. This compound is notable for its intricate structure, which includes a thiazole ring, a cyclopropane moiety, and a hydroxyl group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

The thiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity, making it a valuable component in the synthesis of bioactive molecules. Recent studies have highlighted the potential of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The substitution pattern on the thiazole ring in this compound further enhances its reactivity and selectivity in various chemical reactions.

The cyclopropane moiety in methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate adds another layer of complexity to its structure. Cyclopropane rings are known for their unique strain-induced reactivity, which can be exploited in various synthetic strategies. Recent advancements in cyclopropane chemistry have demonstrated their utility in constructing complex natural product analogs and bioactive molecules. The integration of a cyclopropane ring into this compound opens up new possibilities for exploring its reactivity and applications in organic synthesis.

The hydroxyl group present in this compound plays a crucial role in its reactivity and functionality. Hydroxyl groups are often involved in hydrogen bonding, which can influence the physical properties of the molecule, such as solubility and stability. In addition, hydroxyl groups can serve as reactive sites for further chemical modifications, such as esterification or etherification. The position of the hydroxyl group in this compound is strategically located to facilitate these transformations while maintaining the integrity of the rest of the molecule.

Recent research has focused on the synthesis and characterization of methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate. Studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those with therapeutic applications. For instance, researchers have investigated its role in the construction of peptidomimetic agents, which are designed to mimic the functionality of peptides while being more stable and less prone to enzymatic degradation.

The tert-butoxy carbonyl (Boc) group attached to the amino substituent on the thiazole ring serves as a protecting group during synthetic procedures. This group is commonly used in peptide synthesis to temporarily block amino groups during multi-step reactions. The presence of this protecting group allows for precise control over the reactivity of the amino substituent during subsequent transformations.

In terms of applications, methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-2-hydroxyacetate has shown promise as an intermediate in the synthesis of complex molecules with potential pharmacological activity. Its unique structure enables it to participate in a wide range of chemical reactions, including nucleophilic substitutions, additions, and cyclizations. These reactions can lead to the formation of novel compounds with diverse biological profiles.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and potential interactions with biological targets. These studies have highlighted its potential as a lead compound for further optimization and development into therapeutic agents.

In conclusion, methyl 2-(1-(2-{(tert-butoxy)carbonylamino}-4-methyl-1,3-thiazol-5-yl)cyclopropyl)-hydroxyacetate (CAS No. 2229174-44-9) is a versatile organic compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure combines functional groups that offer both stability and reactivity, making it an attractive candidate for further research and development.